N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C20H17N3O2S/c1-13-18(19(24)21-15-8-10-16(25-2)11-9-15)26-20-22-17(12-23(13)20)14-6-4-3-5-7-14/h3-12H,1-2H3,(H,21,24)
• InChI Key: DAESCJZCPFEYKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

Thiazoles are important heterocyclic compounds that have been extensively studied for their diverse biological activities. They are characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, anti-inflammatory, antitumor, and antiviral drugs.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of α-haloketones or α-haloamides with thiourea or thioamide. The synthesized compounds are usually characterized using techniques like 1H NMR, 13C NMR, IR, and HRMS spectrum analysis.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Chemical Reactions Analysis

Thiazole compounds can undergo a variety of chemical reactions due to the presence of reactive positions on the thiazole ring. These reactions include donor–acceptor, nucleophilic, and oxidation reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

The primary target of N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.

Mode of Action

The compound interacts with the COX enzymes, exhibiting potent inhibitory activities . It binds to the active site of the enzymes, preventing them from catalyzing the conversion of arachidonic acid to prostaglandins . This interaction results in the suppression of inflammation and pain.

Biochemical Pathways

The compound affects the arachidonic acid pathway by inhibiting the COX enzymes . This results in a decrease in the production of prostaglandins, thereby reducing inflammation and pain. The compound’s interaction with the COX enzymes also influences other downstream effects related to the inflammatory response.

Pharmacokinetics

The compound’s solubility in alcohol and ether suggests it may be well-absorbed in the gastrointestinal tract.

Result of Action

The inhibition of COX enzymes by this compound leads to a reduction in the production of prostaglandins . This results in decreased inflammation and pain, providing relief for conditions associated with these symptoms.

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the compound’s solubility in various solvents suggests that its absorption and distribution could be affected by the individual’s diet and the presence of other substances Additionally, factors such as pH and temperature could potentially influence the compound’s stability and activity

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is its specificity for MDM2, which reduces the potential for off-target effects. However, this compound also has limitations, including poor solubility and stability, which can impact its effectiveness in vivo.

Future Directions

Future research on N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide will focus on improving its pharmacokinetic properties and exploring its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies will be needed to elucidate the mechanisms underlying its anti-inflammatory and anti-viral activities.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide involves the condensation of 2-aminothiazole with 2-bromo-4-methoxyacetophenone, followed by the reaction of the resulting intermediate with 3-methylphenylboronic acid. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-(4-methoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been extensively studied for its potential as a therapeutic agent for the treatment of cancer. It has been shown to inhibit the activity of the MDM2 protein, which is overexpressed in many types of cancer and plays a critical role in the regulation of the tumor suppressor protein p53. By inhibiting MDM2, this compound can activate the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells.